Cas no 27327-27-1 (1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1))

• Product Name: 1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1)
• CAS No: 27327-27-1
• MF: C₆H₇KNO₆S₂
• MW: 292.351180315018
• CID: 273158
• PubChem ID: 75124196
• Update Time: 2025-04-19

1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid, 5-amino-, potassium salt (1:1)
• Potassium hydrogen -5-aminobenzene-1,3-disulphonate
• 27327-27-1
• EINECS 248-411-6

• Inchi： 1S/C6H7NO6S2.K/c7-4-1-5(14(8,9)10)3-6(2-4)15(11,12)13;/h1-3H,7H2,(H,8,9,10)(H,11,12,13);/q;+1
• InChI Key： IJLLWMZNTBMNMY-UHFFFAOYSA-N
• SMILES： [K+].S(C1C=C(C=C(C=1)S(=O)(=O)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 201.172879
• Monoisotopic Mass: 201.172879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing